Cas no 119066-85-2 (Norvaline,4-hydroxy-2,4-dimethyl-(6CI))

• Product Name: Norvaline,4-hydroxy-2,4-dimethyl-(6CI)
• CAS No: 119066-85-2
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 132064
• Update Time: 2023-04-05

Norvaline,4-hydroxy-2,4-dimethyl-(6CI) Chemical and Physical Properties

Names and Identifiers

• Norvaline,4-hydroxy-2,4-dimethyl- (6CI)
• Norvaline,4-hydroxy-2,4-dimethyl-(6CI)

• Inchi： 1S/C7H15NO3/c1-6(2,11)4-7(3,8)5(9)10/h11H,4,8H2,1-3H3,(H,9,10)
• InChI Key： UHCWBBYKDPSIJB-UHFFFAOYSA-N
• SMILES： C(C(O)(C)C)C(N)(C)C(=O)O

Computed Properties

• Exact Mass: 161.105
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.151
• Boiling Point: 331.5°C at 760 mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.498
• PSA: 83.55000
• LogP: 0.64970